N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine

• IUPAC Name: (E)-N-(1H-benzimidazol-2-yl)-1-(1-methylbenzimidazol-2-yl)methanimine
• InChI: InChI=1S/C16H13N5/c1-21-14-9-5-4-8-13(14)18-15(21)10-17-16-19-11-6-2-3-7-12(11)20-16/h2-10H,1H3,(H,19,20)/b17-10+
• InChI Key: QVCXKYPCPHKZGA-LICLKQGHSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C=NC3=NC4=CC=CC=C4N3
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C=N/C3=NC4=CC=CC=C4N3
• Molecular Formula: C16H13N5
• Molecular Weight: 275.31 g/mol

Description

N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine, also known as MBIM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine is not well understood. However, studies have suggested that N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine may interact with DNA and RNA, leading to the inhibition of DNA replication and transcription. N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has also been shown to inhibit the activity of certain enzymes, including topoisomerases and kinases.
Biochemical and Physiological Effects:
N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine can induce cell cycle arrest and apoptosis in cancer cells. N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has also been shown to inhibit the growth and proliferation of bacteria and fungi. In vivo studies have suggested that N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine may have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has some limitations. It is highly toxic and can cause severe irritation to the skin and eyes. It is also sensitive to light and air, which can affect its stability and reactivity.

Future Directions

There are several future directions for research on N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine. One area of interest is the development of N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine-based drugs for the treatment of cancer and other diseases. Another area of interest is the exploration of N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine's potential applications in materials science, particularly in the development of optoelectronic devices. Further studies are also needed to elucidate the mechanism of action of N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine and its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine involves the reaction of 2-aminobenzimidazole with 2-carboxaldehyde-1-methylbenzimidazole in the presence of a catalyst. The reaction yields N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine as a yellow solid with a high yield.

Scientific Research Applications

N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In biochemistry, N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been used as a probe to study the binding of proteins and nucleic acids. In materials science, N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been explored for its potential applications in the development of organic light-emitting diodes and other optoelectronic devices.